Cas no 2229145-11-1 (1-(4-bromo-2-methoxyphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-bromo-2-methoxyphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229145-11-1
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 6085965
• PubChem ID: 165645008
• Update Time: 2025-05-19

1-(4-bromo-2-methoxyphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-methoxyphenyl)methylcyclopropane-1-carboxylic acid
• EN300-1908023
• 2229145-11-1
• 1-[(4-bromo-2-methoxyphenyl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H13BrO3/c1-16-10-6-9(13)3-2-8(10)7-12(4-5-12)11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
• InChI Key： UOXQWVGCUOOKJS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(4-bromo-2-methoxyphenyl)methylcyclopropane-1-carboxylic acid

1-(4-Bromo-2-methoxyphenyl)methylcyclopropane-1-carboxylic Acid (CAS No 2229145-11-1)

The compound 1-(4-bromo-2-methoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No 2229145-11-1) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane carboxylic acids, which have been extensively studied for their unique chemical properties and biological activities. The molecule consists of a cyclopropane ring fused with a carboxylic acid group, along with a substituted phenyl group containing bromine and methoxy substituents.

The cyclopropane ring in this compound is a key structural feature that contributes to its reactivity and stability. Cyclopropane rings are known for their strained geometry, which makes them highly reactive in certain chemical transformations. The presence of the carboxylic acid group further enhances the molecule's functional versatility, enabling it to participate in a wide range of reactions such as esterifications, amidations, and other acid-catalyzed processes.

The substituted phenyl group attached to the cyclopropane ring adds another layer of complexity to the molecule's structure. The bromine atom and methoxy group on the phenyl ring introduce electronic effects that can influence the compound's reactivity and solubility properties. The bromine substituent, being an electron-withdrawing group, can deactivate the aromatic ring towards electrophilic substitution reactions, while the methoxy group, being electron-donating, can activate certain positions on the ring for further functionalization.

Recent studies have highlighted the potential of cyclopropane-containing compounds in drug discovery and development. The unique geometry of cyclopropane rings can lead to favorable interactions with biological targets, such as enzymes and receptors, making them valuable scaffolds for designing bioactive molecules. For instance, cyclopropane-containing drugs have shown promise in treating various diseases, including cancer and infectious diseases.

In terms of synthesis, 1-(4-bromo-2-methoxyphenyl)methylcyclopropane-1-carboxylic acid can be prepared through a variety of methods, including cycloaddition reactions, ring-opening reactions, and coupling reactions. Researchers have explored innovative approaches to optimize the synthesis of such compounds, focusing on improving yield, selectivity, and scalability.

The physical properties of this compound are also of great interest to chemists and pharmacologists. Its melting point, boiling point, solubility in various solvents, and stability under different conditions are critical factors that determine its suitability for specific applications. Recent advancements in analytical techniques have enabled precise determination of these properties using methods such as differential scanning calorimetry (DSC), thermogravimetric analysis (TGA), and high-performance liquid chromatography (HPLC).

In conclusion, CAS No 2229145-11-1, or 1-(4-bromo-2-methoxyphenyl)methylcyclopropane-1-carboxylic acid, is a versatile compound with promising applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for further research and development in areas such as drug design, material science, and catalysis.